Cas no 2229048-99-9 (2-1-(2-methylpyridin-4-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(2-methylpyridin-4-yl)cyclopropylethan-1-amine
• CAS No: 2229048-99-9
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6423368
• PubChem ID: 165765243
• Update Time: 2025-11-03

2-1-(2-methylpyridin-4-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methylpyridin-4-yl)cyclopropylethan-1-amine
• 2-[1-(2-methylpyridin-4-yl)cyclopropyl]ethan-1-amine
• EN300-1764005
• 2229048-99-9

• Inchi： 1S/C11H16N2/c1-9-8-10(2-7-13-9)11(3-4-11)5-6-12/h2,7-8H,3-6,12H2,1H3
• InChI Key： XFOXGOHIBYFWRC-UHFFFAOYSA-N
• SMILES： NCCC1(C2C=CN=C(C)C=2)CC1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(2-methylpyridin-4-yl)cyclopropylethan-1-amine

Professional Introduction to Compound with CAS No. 2229048-99-9 and Product Name: 2-1-(2-methylpyridin-4-yl)cyclopropylethan-1-amine

The compound with the CAS number 2229048-99-9 and the product name 2-1-(2-methylpyridin-4-yl)cyclopropylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 2-methylpyridin-4-yl moiety and a cyclopropylethan-1-amine backbone suggests a rich chemical diversity that could be leveraged for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating pyridine derivatives. Pyridine-based scaffolds are widely recognized for their biological activity and have been successfully incorporated into numerous drugs on the market. The 2-methylpyridin-4-yl substituent in this compound not only enhances its structural complexity but also opens up possibilities for diverse interactions with biological targets. This feature is particularly intriguing for researchers aiming to develop molecules with enhanced binding affinity and selectivity.

The cyclopropylethan-1-amine portion of the molecule introduces a rigid cyclic structure that can influence both the electronic properties and spatial orientation of the compound. Such structural motifs are often employed to optimize pharmacokinetic profiles, including solubility, metabolic stability, and membrane permeability. The combination of these two distinct structural elements makes 2-1-(2-methylpyridin-4-yl)cyclopropylethan-1-amine a promising candidate for further investigation in various therapeutic areas.

One of the most exciting aspects of this compound is its potential in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes play a crucial role in numerous biological pathways, and inhibiting their activity can lead to therapeutic benefits. The unique structural features of 2-1-(2-methylpyridin-4-yl)cyclopropylethan-1-amine suggest that it may interact with specific enzyme active sites, potentially modulating their function. This has implications for treating a wide range of diseases, including inflammatory disorders, infectious diseases, and cancers.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 2-1-(2-methylpyridin-4-yl)cyclopropylethan-1-amine contribute to this diversity by introducing novel structural motifs that may not have been explored previously. Such explorations are essential for identifying new chemical entities (NCEs) that can overcome existing challenges in drug development, such as resistance and side effects. The synthesis and characterization of this compound represent a step forward in this direction.

The synthetic route to 2-1-(2-methylpyridin-4-yl)cyclopropylethan-1-amine involves multi-step organic transformations that highlight the expertise required in modern pharmaceutical chemistry. Key steps include functional group interconversions, protecting group strategies, and regioselective reactions. The successful synthesis of this compound demonstrates the ability to construct complex molecular architectures, which is crucial for developing new drugs with tailored properties.

From a computational chemistry perspective, 2-1-(2-methylpyridin-4-y lcyclopropylethan -1 -amine) offers an excellent model system for studying molecular interactions. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, can provide insights into how this compound interacts with biological targets at the atomic level. These insights are invaluable for guiding medicinal chemists in optimizing lead structures and predicting their biological activity.

The potential applications of 2 - 1 - ( 2 - methyl py ridin - 4 - yl ) cyc lo prop yle than - 1 - am ine extend beyond traditional drug development. It may also find utility in materials science and agrochemicals, where its unique structural features could be exploited for novel applications. The versatility of this compound underscores the importance of investing in fundamental research to uncover new chemical entities with broad applicability.

In conclusion, 2229048 - 99 - 9 and its corresponding product name 2 - 1 - ( 2 - methyl py ridin - 4 - yl ) cyc lo prop yle than - 1 - am ine represent a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activity make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in addressing unmet medical needs.